N-methyl-2-(4-methylphenoxy)-N-phenylacetamide

• IUPAC Name: N-methyl-2-(4-methylphenoxy)-N-phenylacetamide
• InChI: InChI=1S/C16H17NO2/c1-13-8-10-15(11-9-13)19-12-16(18)17(2)14-6-4-3-5-7-14/h3-11H,12H2,1-2H3
• InChI Key: VWHYNBKIVMKMPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)N(C)C2=CC=CC=C2
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol

Description

N-methyl-2-(4-methylphenoxy)-N-phenylacetamide, also known as MPMPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action and biochemical effects have been studied in detail. In

Mechanism of Action

The mechanism of action of N-methyl-2-(4-methylphenoxy)-N-phenylacetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. N-methyl-2-(4-methylphenoxy)-N-phenylacetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. N-methyl-2-(4-methylphenoxy)-N-phenylacetamide has also been shown to bind to the adenosine A1 receptor, which is involved in the regulation of pain and inflammation.
Biochemical and Physiological Effects:
N-methyl-2-(4-methylphenoxy)-N-phenylacetamide has been shown to have various biochemical and physiological effects in animal models. Inhibition of COX-2 by N-methyl-2-(4-methylphenoxy)-N-phenylacetamide leads to a decrease in the production of prostaglandins, which are involved in the regulation of pain and inflammation. N-methyl-2-(4-methylphenoxy)-N-phenylacetamide has also been shown to reduce the levels of inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). In addition, N-methyl-2-(4-methylphenoxy)-N-phenylacetamide has been shown to have analgesic effects in animal models, which may be due to its binding to the adenosine A1 receptor.

Advantages and Limitations for Lab Experiments

N-methyl-2-(4-methylphenoxy)-N-phenylacetamide has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify, making it readily available for research. N-methyl-2-(4-methylphenoxy)-N-phenylacetamide has also been shown to have low toxicity in animal models, which is an important consideration for lab experiments. However, one limitation of N-methyl-2-(4-methylphenoxy)-N-phenylacetamide is that its mechanism of action is not fully understood, which may limit its potential applications. In addition, N-methyl-2-(4-methylphenoxy)-N-phenylacetamide has only been tested in animal models, and its effects in humans are not yet known.

Future Directions

There are several future directions for research on N-methyl-2-(4-methylphenoxy)-N-phenylacetamide. One direction is to further investigate its mechanism of action and biochemical effects in order to better understand its potential applications in medicine. Another direction is to explore its potential applications in agriculture and material science. In addition, further studies are needed to determine the safety and efficacy of N-methyl-2-(4-methylphenoxy)-N-phenylacetamide in humans. Overall, N-methyl-2-(4-methylphenoxy)-N-phenylacetamide is a promising compound that has the potential to have a significant impact in various fields.

Synthesis Methods

The synthesis of N-methyl-2-(4-methylphenoxy)-N-phenylacetamide can be achieved using different methods, including the reaction of 4-methylphenol with chloroacetyl chloride, followed by reaction with aniline and N-methylation. Another method involves the reaction of 4-methylphenol with chloroacetyl chloride, followed by reaction with N-methyl aniline and phenylboronic acid. Both methods lead to the formation of N-methyl-2-(4-methylphenoxy)-N-phenylacetamide, which can be purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

N-methyl-2-(4-methylphenoxy)-N-phenylacetamide has been studied extensively for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, N-methyl-2-(4-methylphenoxy)-N-phenylacetamide has been shown to have anti-inflammatory and analgesic effects in animal models, making it a potential candidate for the development of new drugs. In agriculture, N-methyl-2-(4-methylphenoxy)-N-phenylacetamide has been used as a herbicide due to its ability to inhibit the growth of weeds. In material science, N-methyl-2-(4-methylphenoxy)-N-phenylacetamide has been used as a precursor for the synthesis of new materials with unique properties.